Cas no 2172232-08-3 (2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid)

2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid is a specialized synthetic intermediate used in peptide and organic synthesis. Its key structural features include an Fmoc-protected piperidine moiety and an azetidine-acetic acid backbone, making it valuable for constructing complex molecular architectures. The Fmoc group ensures selective deprotection under mild basic conditions, facilitating controlled stepwise synthesis. The compound’s rigid heterocyclic framework enhances conformational stability, while the carboxylic acid functionality allows for further derivatization. Its well-defined reactivity profile and compatibility with solid-phase peptide synthesis (SPPS) make it a practical choice for researchers developing peptidomimetics or constrained analogs. Suitable for applications in medicinal chemistry and bioconjugation.
2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid structure
2172232-08-3 structure
Product Name:2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid
CAS No:2172232-08-3
MF:C27H31N3O5
MW:477.55214715004
CID:6568043
PubChem ID:165537922
Update Time:2025-06-29

2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid
    • EN300-1510456
    • 2-(1-{2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-1-yl]acetyl}azetidin-3-yl)acetic acid
    • 2172232-08-3
    • Inchi: 1S/C27H31N3O5/c31-25(30-14-18(15-30)13-26(32)33)16-29-11-9-19(10-12-29)28-27(34)35-17-24-22-7-3-1-5-20(22)21-6-2-4-8-23(21)24/h1-8,18-19,24H,9-17H2,(H,28,34)(H,32,33)
    • InChI Key: ASNBBIDGKZZWOT-UHFFFAOYSA-N
    • SMILES: O=C(CN1CCC(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CC(=O)O)C1

Computed Properties

  • Exact Mass: 477.22637110g/mol
  • Monoisotopic Mass: 477.22637110g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 8
  • Complexity: 755
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.4
  • Topological Polar Surface Area: 99.2Ų

2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid Pricemore >>

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Additional information on 2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid

Introduction to 2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic Acid (CAS No. 2172232-08-3)

2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid, identified by its CAS number 2172232-08-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic rings and functionalized side chains. The presence of fluorenylmethoxycarbonyl (Fmoc) and piperidine moieties in its structure suggests potential applications in the development of bioactive molecules, particularly in the realm of enzyme inhibition and receptor binding studies.

The molecular architecture of 2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid is designed to interact selectively with biological targets, making it a promising candidate for drug discovery initiatives. The Fmoc group, a protecting group commonly used in peptide synthesis, indicates that this compound may be utilized in the development of peptidomimetics or as an intermediate in the synthesis of more complex pharmaceutical agents. Additionally, the azetidine ring introduces a rigid structure that can enhance binding affinity and selectivity, which are critical factors in medicinal chemistry.

In recent years, there has been a growing interest in the development of small-molecule inhibitors targeting various therapeutic pathways. The structural features of 2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid make it a candidate for investigating its potential role in modulating enzymes such as kinases, proteases, and other critical signaling molecules. Preliminary studies have suggested that compounds with similar structural motifs may exhibit inhibitory activity against targets involved in cancer progression, inflammation, and neurodegenerative diseases.

The synthesis of 2-(1-{2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-1-ylacetyl}azetidin-3-yl)acetic acid involves multi-step organic transformations, including condensation reactions, cyclization processes, and functional group modifications. The use of advanced synthetic techniques ensures high purity and yield, which are essential for subsequent biological evaluation. The compound's stability under various storage conditions also makes it suitable for long-term research applications.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for structure-based drug design. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the binding interactions between 2-(1-{2-4-{(9H-fluorenine 9 ylmethoxycarbonyl }amino)piperidine 1 ylacetyl } azetidine 3 yl) acetic acid and biological targets. This approach has been instrumental in identifying novel lead compounds with improved pharmacokinetic properties and reduced toxicity.

Recent advancements in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have further enhanced the ability to characterize complex organic molecules like 2172232 08 3. These analytical techniques provide detailed insights into the compound's conformational dynamics and interactions with other biomolecules, which are crucial for understanding its biological activity. Additionally, the integration of machine learning algorithms into drug discovery pipelines has accelerated the process of identifying promising candidates for further optimization.

The therapeutic potential of 2172232083 is further supported by its compatibility with modern drug delivery systems. For instance, formulations incorporating this compound into nanoparticles or liposomes have shown enhanced bioavailability and targeted delivery to specific tissues or organs. Such innovations are particularly relevant in oncology, where localized drug delivery can minimize systemic side effects while maximizing therapeutic efficacy.

In conclusion, 2172232083 represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its unique structural features, combined with recent technological advancements in synthetic biology and computational modeling, position it as a valuable tool for researchers seeking to develop novel therapeutics. As the field continues to evolve, 2172232083 is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.

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